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Compound of Interest

Compound Name: 5-ethynyl-2-methoxybenzoic acid
CAS No.: 2648965-66-4
Cat. No.: B6173236
Get Quote
. J

Executive Summary & Compound Profile

5-Ethynyl-2-methoxybenzoic acid is a bifunctional building block featuring a carboxylic acid
(for amide coupling/esterification) and a terminal alkyne (for copper-catalyzed azide-alkyne
cycloaddition, CUAAC).

While specific solubility data for this exact CAS is often proprietary, its physicochemical
behavior is highly predictable based on its structural analogs (2-methoxybenzoic acid and 5-
bromo-2-methoxybenzoic acid). It exhibits high solubility in polar aprotic solvents (DMSO) and
polar protic solvents (Methanol), driven by the polar carboxylic acid head group and the
lipophilic ether/alkyne core.
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Property Data / Prediction
CAS Number 2648965-66-4
Molecular Weight 176.17 g/mol
Predicted LogP ~2.1 — 2.4 (Lipophilic)
Predicted pKa ~3.8 (Carboxylic Acid)

DMSO (Excellent), Methanol (Good), DMF

Primary Solvents
(Excellent)

- Low (at pH < 4); Moderate-High (at pH > 7 as
Water Solubility 9
sa

Solubility in DMSO (Dimethyl Sulfoxide)
Solubility Limit & Behavior

o Rating:Excellent
o Estimated Saturation Limit:> 50 mg/mL (approx. > 280 mM).

e Mechanism: DMSO acts as a strong hydrogen bond acceptor, effectively disrupting the
intermolecular hydrogen dimer network of the carboxylic acid solid state.

Critical Handling Protocol

DMSO is the preferred solvent for preparing high-concentration stock solutions (e.g., 10 mM to
100 mM) for biological assays or long-term storage.

» Hygroscopicity Warning: DMSO is hygroscopic. Absorbed water can precipitate the
compound, as 5-ethynyl-2-methoxybenzoic acid is hydrophobic in its protonated form.
Always use anhydrous DMSO (< 0.1% water).

e Freezing Point: Pure DMSO freezes at 19°C. If storing stocks at -20°C, the solution will
freeze. Repeated freeze-thaw cycles can induce micro-precipitation.

o Recommendation: Aliquot stocks into single-use vials before freezing.
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» Stability Note: The terminal alkyne group is relatively stable, but trace metal contaminants
(Fe, Cu) in lower-grade DMSO can catalyze oxidative coupling (Glaser coupling) over time.
Use molecular biology grade or ACS spectrophotometric grade DMSO.

Solubility in Methanol (MeOH)
Solubility Limit & Behavior

e Rating:Good
o Estimated Saturation Limit:> 25 mg/mL.

¢ Mechanism: Methanol solvates the carboxylic acid via hydrogen bonding and the
methoxy/alkyne groups via dipole interactions.

Critical Handling Protocol

Methanol is ideal for transfer, purification, and reactions, but less suitable for long-term storage
of this specific compound.

 Esterification Risk: In the presence of trace acid catalysts (impurities), carboxylic acids can
slowly convert to methyl esters (Methyl 5-ethynyl-2-methoxybenzoate) in methanol upon
prolonged storage.

o Recommendation: Use Methanol for immediate use (e.qg., transfers, LC-MS injection prep)
or crystallization, not for banking libraries.

o Evaporation: Methanol is volatile. Concentration changes due to evaporation can lead to
inaccurate dosing in biological assays.

Experimental Protocol: Determination of Exact
Solubility

Since batch-to-batch purity (typically 95-98%) affects saturation limits, use this Miniaturized
Saturation Shake-Flask Method to validate solubility for your specific lot.

Materials
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e Compound: 5-ethynyl-2-methoxybenzoic acid (~5 mg)
e Solvent: Anhydrous DMSO or HPLC-grade Methanol

e Equipment: 1.5 mL HPLC vial, orbital shaker, centrifuge, UV-Vis spectrophotometer (or
HPLC).

Step-by-Step Workflow

¢ Over-Saturation: Weigh ~2 mg of compound into a clear HPLC vial.

e Solvent Addition: Add 20 pL of solvent (DMSO or MeOH). This targets a theoretical 100
mg/mL concentration.

 Visual Check:
o Clear Solution? Solubility is > 100 mg/mL. Add more solid if limit is needed.
o Suspension? Proceed to step 4.
o Equilibration: Shake at ambient temperature (25°C) for 2 hours.
o Separation: Centrifuge at 10,000 x g for 5 minutes to pellet undissolved solid.
o Quantification: Remove supernatant, dilute 100-fold, and measure absorbance at

(typically ~280-300 nm for anisic acid derivatives) or inject into HPLC. Calculate against a
standard curve.

Visualizations & Decision Logic
Figure 1: Solvent Selection Decision Tree
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Start: Dissolve 5-ethynyl-2-methoxybenzoic acid

What is the application?

Long-term Short-term

Biological Assay / Library Storage Chemical Synthesis / Purification

Check Water Content? g i)

(Must be < 0.1%)

* Target: < 50 mg/mL
» Use immediately

Use DMSO (Anhydrous)
e Target: 10-100 mM
« Store: -20°C (Aliquot)

Click to download full resolution via product page

Caption: Decision logic for selecting DMSO vs. Methanol based on experimental intent.

Figure 2: Solubility & Handling Workflow

Clear Solution
Dissolved (Ready for Use)

__Visual Inspection Undissolved Cloudy/Precipitate

Solid Compound Weigh ~2-5 mi Add Solvent Sonicate Add more Solvent
(Store at 4°C) 9 9 (DMSO or MeOH) (30-60 sec, <40°C) (Stepwise)
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Caption: Step-by-step workflow for preparing stock solutions, emphasizing sonication and
visual checks.

References

o National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 606426, Methyl 5-acetyl-2-methoxybenzoate (Analog). Retrieved from [Link]

o ChemSrc.5-Ethynyl-2-methoxybenzoic acid (CAS 2648965-66-4) Physicochemical
Properties.[1] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Solubility Profile of 5-Ethynyl-2-
methoxybenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6173236/docs#technical-guide-solubility-profile-of-5-
ethynyl-2-methoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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